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Introduction

Germanium-Tin (GeSn) alloys have emerged as promising materials for next-generation
electronic and optoelectronic devices due to their tunable direct bandgap and compatibility with
silicon-based CMOS technology.[1][2][3] Effective doping is crucial for fabricating high-
performance GeSn devices, as it allows for the modulation of electrical properties and the
formation of p-n junctions, which are the building blocks of transistors, photodetectors, and
lasers.[2][3]

This document provides detailed protocols and data for the two primary methods of doping
GeSn alloys: in-situ doping during epitaxial growth and ex-situ doping via ion implantation.[2][4]

P-Type Doping of GeSn

P-type doping in GeSn is typically achieved by introducing Group Il elements, such as Boron
(B), into the GeSn lattice. This creates an abundance of holes, increasing p-type conductivity.

In-situ P-Type Doping using Diborane (BzHs) in CVD
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In-situ doping is an attractive method as it incorporates dopants during the crystal growth
process, enabling high doping efficiency at low temperatures.[2] Diborane (BzHs) is the most
common precursor for Boron doping in Chemical Vapor Deposition (CVD).

Experimental Protocol: In-situ Boron Doping

This protocol describes the growth of Boron-doped GeSn layers on a Ge virtual substrate using
a production-compatible Reduced Pressure CVD (RPCVD) system.

e Substrate Preparation: Start with a Ge virtual substrate grown on a 300 mm Si(001) wafer.

e Precursor Gases:

[¢]

Germanium precursor: Germane (GeHa) or Digermane (GezHs).

[¢]

Tin precursor: Tin tetrachloride (SnCla).

o

Boron precursor: Diborane (BzHs), typically diluted in Ha.

o

Carrier gas: Hydrogen (H2).

o Growth Conditions:

o Growth Temperature: Low temperatures (< 400°C) are essential to prevent Sn
segregation.[2] A typical range is 340-380°C.

o Pressure: Maintain a reactor pressure of approximately 100 Torr.[5]

o Gas Flow Rates:

» The partial pressure of B2He is varied to control the boron concentration in the film.
Increasing the BzHe partial pressure generally leads to higher active doping
concentrations.[6]

» Note: High BzHs flow rates can reduce the Sn incorporation rate.[6]

e Growth Procedure:
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Load the substrate into the RPCVD chamber.

[e]

o

Heat the substrate to the desired growth temperature under Hz flow.

[¢]

Introduce the GeHa (or GezHs) and SnCla precursors to initiate GeSn growth.

[¢]

Introduce the Bz2He precursor simultaneously to incorporate Boron into the growing film.

[e]

Continue the growth until the desired layer thickness is achieved.

o

Terminate the precursor flows and cool down the reactor under an H2 atmosphere.
Quantitative Data: In-situ Boron Doping

The following table summarizes representative data for in-situ Boron-doped GeSn films.

Active Hole o
Sn Content Dopant Growth . Resistivity
Concentrati Reference
(at.%) Precursor Temp. (°C) (Q-cm)
on (cm~3)
1.0 Bz2Hs < 400 3.2 x 102° - [6]
8.0 BzHs ~350 ~2.5 x 1010 - [7]
6.5 BzHs 349 Up to ~102° - [5]

Workflow Diagram: In-situ P-Type Doping via CVD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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